4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[[[2-(2-methylphenoxy)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-12-4-2-3-5-15(12)22-11-16(19)18-10-13-6-8-14(9-7-13)17(20)21/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: FFBPSYXQJXGEPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid, also known as MPABA, is a chemical compound that belongs to the class of benzoic acids. It is a white crystalline powder that is soluble in organic solvents like ethanol and methanol. MPABA has been studied extensively for its potential applications in various fields such as medicine, agriculture, and industry.

Mechanism of Action

The exact mechanism of action of 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain.
Biochemical and Physiological Effects:
4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to have a mild antipyretic effect, which means that it can reduce fever. In addition, 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have a low toxicity profile, which makes it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid in lab experiments is its low toxicity profile, which makes it a safe compound to work with. Another advantage is its potential use as a drug delivery system, which can help to improve the efficacy and safety of drugs. However, one limitation of using 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid. One area of research is the development of 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid-based drugs for the treatment of inflammatory and pain-related disorders. Another area of research is the development of 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid-based herbicides for use in agriculture. Additionally, further research is needed to fully understand the mechanism of action of 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid and its potential applications in various fields.

Synthesis Methods

4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid can be synthesized through a multi-step process starting from 2-methylphenol. The first step involves the conversion of 2-methylphenol to 2-methylphenol-4-sulfonic acid through sulfonation. This is followed by the conversion of the sulfonic acid group to a carboxylic acid group through hydrolysis. The resulting 2-methylbenzoic acid is then reacted with phosgene to form 2-methylbenzoyl chloride, which is further reacted with 2-methylphenoxyacetic acid to form 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid.

Scientific Research Applications

4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been studied for its potential applications in various fields such as medicine, agriculture, and industry. In medicine, 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have anti-inflammatory and analgesic properties. It has also been studied for its potential use as a drug delivery system for cancer treatment. In agriculture, 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been studied for its potential use as a herbicide. In industry, 4-({[(2-methylphenoxy)acetyl]amino}methyl)benzoic acid has been studied for its potential use as a polymerization inhibitor.